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Compound of Interest

Compound Name: Ethanesulfonyl chloride

Cat. No.: B166125

For Researchers, Scientists, and Drug Development Professionals

Ethanesulfonyl chloride, with the CAS registry number 594-44-5, is a reactive organosulfur
compound widely utilized in organic synthesis.[1] Its utility stems from the electrophilic nature of
the sulfur atom, making it an excellent precursor for the introduction of the ethanesulfonyl
group into a wide array of molecules. This technical guide provides a comprehensive overview
of its chemical and physical properties, spectral data, synthesis and reaction protocols, and its
role in biological pathways.

Chemical and Physical Properties

Ethanesulfonyl chloride is a colorless to light yellow or brownish liquid with a pungent odor.[2]
[3] It is moisture-sensitive and decomposes in water.[2] The following tables summarize its key

physical and chemical properties.

Table 1: Physical Properties of Ethanesulfonyl Chloride
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Property Value Reference(s)
Molecular Formula C2H5CIO2S [4]
Molecular Weight 128.58 g/mol [4]
Melting Point -70 °C [2]
Boiling Point 177 °C (lit.) [2][4]
Density 1.357 g/mL at 25 °C (lit.) [2]14]
Refractive Index n20/D 1.452 (lit.) [2][4]
Flash Point 83 °C (182 °F) [2114]
Water Solubility Decomposes [2]
Solubility Soluble in dichloromethane 5]
and ether

Clear colorless to light yellow
Appearance or light brownish to pinkish- [2]
purple liquid

Table 2: Chemical Identifiers for Ethanesulfonyl Chloride

Identifier Value Reference(s)
IUPAC Name ethanesulfonyl chloride [6]
CAS Number 594-44-5 [4]

INChI=1S/C2H5CIO2S/c1-2-
InChl (6]
6(3,4)5/h2H2,1H3

FRYHCSODNHYDPU-
InChliKey [6]
UHFFFAOYSA-N
SMILES CCS(=0)(=0)Cl [6]
EC Number 209-842-5 [4]
BRN 773865 [2]
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of Ethanesulfonyl
chloride.

1H NMR Spectrum

The 1H NMR spectrum of Ethanesulfonyl chloride typically shows a triplet corresponding to
the methyl protons and a quartet for the methylene protons.

« 1H NMR (89.56 MHz, CDCI3): & 3.694 (g, 2H), 1.621 (t, 3H)[7]

Mass Spectrum

The mass spectrum of Ethanesulfonyl chloride shows a characteristic fragmentation pattern.
The NIST WebBook has a mass spectrum available for this compound.[8]

e m/z Top Peak: 29[6]
e m/z 2nd Highest: 27[6]

e m/z 3rd Highest: 28[6]

Infrared (IR) Spectrum

The IR spectrum provides information about the functional groups present in the molecule. Key
absorptions are expected for the S=0O stretching vibrations. An IR spectrum is available from
ChemicalBook.[9]

Experimental Protocols

Ethanesulfonyl chloride is a key reagent in the synthesis of sulfonamides and other sulfur-
containing compounds.

Synthesis of Ethanesulfonyl Chloride

A common method for the synthesis of alkanesulfonyl chlorides is the oxidative chlorination of
the corresponding thiol or disulfide.[6]
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Methodology:

Ethyl mercaptan is reacted with chlorine gas in the dark in pure water. The reaction
temperature is maintained below 20 °C. This process is carried out over approximately 4 hours
to yield ethanesulfonyl chloride.[6]

Synthesis of Ethanesulfonyl Chloride

Reactants Reaction Conditions

Ethyl Mercaptan Chlorine Gas Water Darkness Temperature < 20 °C Duration: ~4 hours

\ ﬁlvent

Ethanesulfonyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethanesulfonyl chloride.

Synthesis of N-substituted Ethanesulfonamides

Ethanesulfonyl chloride readily reacts with primary and secondary amines to form the
corresponding sulfonamides. This is a fundamental transformation in the synthesis of many
pharmaceutical compounds.

Methodology:

e To a solution of a primary amine (1.0 equivalent) and a base such as triethylamine (1.2
equivalents) or pyridine in an anhydrous aprotic solvent (e.g., dichloromethane,
tetrahydrofuran) at 0 °C, add Ethanesulfonyl chloride (1.1 equivalents) dropwise.
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Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC).

Quench the reaction with water and extract the product with an organic solvent.
Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

The crude product can be purified by recrystallization or column chromatography.
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General Workflow for Sulfonamide Synthesis
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Caption: Experimental workflow for sulfonamide synthesis.
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Biological Activity and Signaling Pathways

Ethanesulfonyl chloride has been identified as a potent inhibitor of several key biological

targets.

Acetylcholinesterase Inhibition

Ethanesulfonyl chloride is a potent inhibitor of acetylcholinesterase (AChE), an enzyme
responsible for the breakdown of the neurotransmitter acetylcholine.[10] Inhibition of AChE
leads to an accumulation of acetylcholine in the synaptic cleft, resulting in enhanced cholinergic
neurotransmission. The sulfonyl chloride moiety can react with nucleophilic residues, such as
serine, in the active site of the enzyme, leading to irreversible inhibition.

Acetylcholinesterase Inhibition by Ethanesulfonyl Chloride

Acetylcholine Ethanesulfonyl Chloride

Acetylcholinesterase

Choline + Acetate

Click to download full resolution via product page

Caption: Inhibition of Acetylcholinesterase by Ethanesulfonyl Chloride.

Toll-like Receptor (TLR) Signaling Inhibition

Ethanesulfonyl chloride also acts as an inhibitor of Toll-like receptor 4 (TLR4) and TLR2/6
heterodimers.[10] These receptors are involved in the innate immune response and play a role
in inflammatory conditions such as inflammatory bowel disease. By inhibiting these receptors,
Ethanesulfonyl chloride can modulate the downstream inflammatory signaling pathways.
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TLR4 Signaling Inhibition
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Caption: Inhibition of the TLR4 signaling pathway.

Safety Information

Ethanesulfonyl chloride is a hazardous substance and must be handled with appropriate
safety precautions. It is corrosive and can cause severe skin burns and eye damage.[11] It is
also harmful if swallowed or inhaled.[5]

Table 3: GHS Hazard Information for Ethanesulfonyl
Chloride
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Hazard Statement Description Reference(s)

Harmful if swallowed, in
H302 + H312 + H332 ] ] o [5]
contact with skin or if inhaled

Causes severe skin burns and

H314 [5]
eye damage

H330 Fatal if inhaled [6]

H335 May cause respiratory irritation  [6]
Suspected of causing genetic

H341 [5]
defects

H227 Combustible liquid [5]

Precautionary Measures:

o Wear protective gloves, protective clothing, eye protection, and face protection.[5]

e Use only outdoors or in a well-ventilated area.

e Do not breathe dust/fume/gas/mist/vapors/spray.[5]

 In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.
[11]

o Store in a well-ventilated place. Keep cool.[5]

This technical guide provides a summary of the available information on Ethanesulfonyl
chloride (CAS 594-44-5). For more detailed information, please refer to the cited references
and the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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